4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate

• IUPAC Name: 1-(2,2-dichloro-1,1-difluoroethoxy)-4-isocyanatobenzene
• InChI: InChI=1S/C9H5Cl2F2NO2/c10-8(11)9(12,13)16-7-3-1-6(2-4-7)14-5-15/h1-4,8H
• InChI Key: QHTKVCGDWAOTGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=C=O)OC(C(Cl)Cl)(F)F
• Molecular Formula: C9H5Cl2F2NO2
• DSSTOX Substance ID: DTXSID70203728
• Molecular Weight: 268.04 g/mol
• CAS RN: 55225-96-2

Description

4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate (4DDFE) is an organosilicon compound that has been widely studied for its use in various scientific applications. 4DDFE is a highly volatile, colorless liquid with a boiling point of 87.9 °C. It is a versatile compound that has been used in several areas of research, including synthesis, biochemistry, and physiology. 4DDFE has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a probe in biophysical studies.

Scientific Research Applications

4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis to synthesize a variety of compounds, such as polymers, pharmaceuticals, and other organic compounds. 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate has also been used as a catalyst in polymerization reactions, as a probe in biophysical studies, and as a ligand in coordination chemistry. In addition, 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate has been used as a reagent in the synthesis of other organosilicon compounds, such as organosiloxanes and organosilanes.

Mechanism of Action

The mechanism of action of 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate is not well understood. However, it is believed that the compound acts as a Lewis acid, which is capable of forming hydrogen bonds with other molecules. This allows 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate to interact with other molecules, such as proteins and nucleic acids, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases and kinases, which can lead to inhibition of cell proliferation and apoptosis. 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate has also been shown to act as an antioxidant, which can help protect cells from oxidative damage. In addition, 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate has been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate has several advantages and limitations for use in laboratory experiments. One of the main advantages of 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate is its low toxicity, which makes it safe to use in laboratory experiments. In addition, 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate is a highly volatile compound, which makes it easy to store and handle. However, 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate is also a highly reactive compound, which can lead to unwanted side reactions in laboratory experiments.

Future Directions

There are several potential future directions for 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate research. One potential direction is to further explore its use as a reagent in organic synthesis. Another potential direction is to explore its use in biophysical studies, such as its ability to interact with proteins and nucleic acids. In addition, further research could be done to explore its potential therapeutic applications, such as its anti-inflammatory and anti-tumor effects. Finally, further research could be done to explore the mechanism of action of 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate and to develop new methods for its synthesis.

Synthesis Methods

4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate can be synthesized using a variety of methods. One of the most common methods is the reaction of 2,2-dichloro-1,1-difluoroethanol with phenyl isocyanate. This reaction yields 4-(2,2-Dichloro-1,1-difluoroethoxy)phenyl isocyanate and hydrochloric acid as byproducts. The reaction is typically performed in aqueous solution and is catalyzed by an acid, such as sulfuric acid or hydrochloric acid. The reaction can also be performed in organic solvents, such as dichloromethane or dimethylformamide.